Cas no 1156181-83-7 (1-(3-Methoxy-4-(pentyloxy)phenyl)ethanol)

• Product Name: 1-(3-Methoxy-4-(pentyloxy)phenyl)ethanol
• CAS No: 1156181-83-7
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• MDL: MFCD12475322
• CID: 5230710
• Update Time: 2026-03-07

1-(3-Methoxy-4-(pentyloxy)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxy-4-(pentyloxy)phenyl)ethanol
• 1-(3-Methoxy-4-n-pentoxyphenyl)ethanol
• 1-[3-METHOXY-4-(PENTYLOXY)PHENYL]ETHAN-1-OL

• MDL： MFCD12475322
• Inchi： 1S/C14H22O3/c1-4-5-6-9-17-13-8-7-12(11(2)15)10-14(13)16-3/h7-8,10-11,15H,4-6,9H2,1-3H3
• InChI Key： MZOSGZNYPJIHTC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)C(C)O)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 196
• XLogP3: 3.1
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-Methoxy-4-(pentyloxy)phenyl)ethanol

Professional Introduction to Compound with CAS No. 1156181-83-7 and Product Name: 1-(3-Methoxy-4-(pentyloxy)phenyl)ethanol

The compound with the CAS number 1156181-83-7 and the product name 1-(3-Methoxy-4-(pentyloxy)phenyl)ethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both methoxy and pentyloxy substituents in its aromatic ring system contributes to its distinctive chemical behavior, making it a subject of intense research interest.

In recent years, there has been a growing emphasis on the development of novel molecular entities that exhibit enhanced efficacy and reduced side effects compared to traditional therapeutic agents. The compound 1-(3-Methoxy-4-(pentyloxy)phenyl)ethanol fits well within this paradigm, as its structural features suggest a high degree of versatility in biological interactions. Specifically, the methoxy group at the 3-position and the pentyloxy group at the 4-position of the phenyl ring are known to influence both electronic and steric properties, which can be leveraged to modulate pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential role as a scaffold for further derivatization. The ethanol moiety attached to the phenyl ring provides a reactive site for chemical modifications, enabling researchers to explore a wide range of analogs with tailored properties. Such modifications are crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability. The compound’s ability to serve as a versatile building block has made it a valuable asset in medicinal chemistry libraries.

Recent studies have highlighted the importance of polyfunctional aromatic compounds in the discovery of new therapeutic agents. The structural motif present in 1-(3-Methoxy-4-(pentyloxy)phenyl)ethanol aligns well with this trend, as it combines elements that are frequently observed in bioactive molecules. For instance, the methoxy group is known to enhance binding affinity by participating in hydrogen bonding interactions, while the pentyloxy group can contribute to lipophilicity and membrane permeability. These features make the compound an attractive candidate for further exploration in drug discovery programs.

The pharmacological potential of this compound has been explored through various experimental approaches. Initial studies have demonstrated its ability to interact with specific biological targets, suggesting possible applications in areas such as central nervous system (CNS) disorders and inflammatory diseases. The precise arrangement of substituents on the phenyl ring appears to fine-tune its pharmacological activity, allowing for selective engagement with biological pathways. This level of specificity is highly desirable in modern drug development, where off-target effects can often limit therapeutic efficacy.

In addition to its pharmacological relevance, 1-(3-Methoxy-4-(pentyloxy)phenyl)ethanol has also been investigated for its chemical stability and synthetic feasibility. The compound’s robustness under various storage conditions makes it suitable for industrial-scale production, while its well-defined synthetic route ensures reproducibility and scalability. These attributes are critical for transitioning from academic research to commercial development, where consistency and reliability are paramount.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 1-(3-Methoxy-4-(pentyloxy)phenyl)ethanol. Advanced molecular modeling techniques have been employed to predict binding affinities and optimize molecular structures before experimental validation. These computational approaches have not only streamlined research but also provided insights into the molecular interactions that govern biological activity. Such interdisciplinary efforts are essential for maximizing the potential of novel compounds like this one.

Looking ahead, the future prospects for 1-(3-Methoxy-4-(pentyloxy)phenyl)ethanol appear promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new insights and breakthroughs. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.

The compound’s unique structural features also make it a valuable tool for mechanistic studies in medicinal chemistry. By analyzing how modifications at different positions affect biological activity, researchers can gain deeper insights into structure-activity relationships (SAR). These insights are not only crucial for optimizing existing drugs but also for designing novel therapeutics with improved properties.

In conclusion, 1-(3-Methoxy-4-(pentyloxy)phenyl)ethanol represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications in drug development. Its unique combination of substituents on the phenyl ring offers opportunities for further exploration and optimization. As research continues to progress, this compound is expected to contribute valuable insights into medicinal chemistry principles and therapeutic strategies.